CHOLESTEROL-5ALPHA,6ALPHA-EPOXIDE
CHOLESTEROL-5ALPHA,6ALPHA-EPOXIDE
5,6alpha-epoxy-5alpha-cholestan-3beta-ol is a 3beta-hydroxy steroid, an oxysterol and an epoxy steroid. It derives from a hydride of a 5alpha-cholestane.
Brand Name:
Vulcanchem
CAS No.:
1250-95-9
VCID:
VC0075144
InChI:
InChI=1S/C27H46O2/c1-17(2)7-6-8-18(3)21-9-10-22-20-15-24-27(29-24)16-19(28)11-14-26(27,5)23(20)12-13-25(21,22)4/h17-24,28H,6-16H2,1-5H3/t18-,19+,20+,21-,22+,23+,24+,25-,26-,27+/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC4C5(C3(CCC(C5)O)C)O4)C
Molecular Formula:
C27H46O2
Molecular Weight:
402.7 g/mol
CHOLESTEROL-5ALPHA,6ALPHA-EPOXIDE
CAS No.: 1250-95-9
Main Products
VCID: VC0075144
Molecular Formula: C27H46O2
Molecular Weight: 402.7 g/mol
| CAS No. | 1250-95-9 |
|---|---|
| Product Name | CHOLESTEROL-5ALPHA,6ALPHA-EPOXIDE |
| Molecular Formula | C27H46O2 |
| Molecular Weight | 402.7 g/mol |
| IUPAC Name | (1S,2R,5S,7R,9S,11S,12S,15R,16R)-2,16-dimethyl-15-[(2R)-6-methylheptan-2-yl]-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadecan-5-ol |
| Standard InChI | InChI=1S/C27H46O2/c1-17(2)7-6-8-18(3)21-9-10-22-20-15-24-27(29-24)16-19(28)11-14-26(27,5)23(20)12-13-25(21,22)4/h17-24,28H,6-16H2,1-5H3/t18-,19+,20+,21-,22+,23+,24+,25-,26-,27+/m1/s1 |
| Standard InChIKey | PRYIJAGAEJZDBO-ZEQHCUNVSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@H]4[C@@]5([C@@]3(CC[C@@H](C5)O)C)O4)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC4C5(C3(CCC(C5)O)C)O4)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC4C5(C3(CCC(C5)O)C)O4)C |
| Description | 5,6alpha-epoxy-5alpha-cholestan-3beta-ol is a 3beta-hydroxy steroid, an oxysterol and an epoxy steroid. It derives from a hydride of a 5alpha-cholestane. |
| Synonyms | 5,6-epoxycholesta-3-ol cholestan-5 alpha,6 alpha-epoxy-3 beta-ol cholesterol 5,6-epoxide cholesterol alpha-epoxide cholesterol alpha-oxide cholesterol alpha-oxide, (3beta)-isomer cholesterol alpha-oxide, (3beta,5beta,6beta)-isomer cholesterol alpha-oxide, 4-(14)C-labeled, (3beta,5alpha,6alpha)-isomer cholesterol alpha-oxide, 4-(14)C-labeled, (3beta,5beta,6beta)-isomer cholesterol epoxide cholesterol-5 alpha,6 alpha-epoxide cholesterol-5 alpha,6 alpha-oxide cholesterol-5 beta,6 beta-epoxide |
| PubChem Compound | 227037 |
| Last Modified | Nov 11 2021 |
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